N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C9H10N6O2S3/c1-2-18-9-15-14-8(20-9)12-6(17)4-19-7-11-5(16)3-10-13-7/h3H,2,4H2,1H3,(H,11,13,16)(H,12,14,17)
• InChI Key: VQTIXEWDLHJSRG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C9H10N6O2S3
• Molecular Weight: 330.4 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C9H10N6O2S3 and its molecular weight is 330.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods to synthesize diverse heterocycles incorporating a thiadiazole moiety, demonstrating the compound's versatility as a precursor for various chemical transformations. The synthesis processes involve complex reactions to produce compounds with potential insecticidal, antimicrobial, and anticancer activities. These syntheses are characterized by specific reactions such as azo-coupling, microwave-assisted synthesis, and carbodiimide condensation, highlighting the compound's chemical reactivity and potential for producing biologically active derivatives (Fadda et al., 2017), (Yu et al., 2014).

Biological Activities

• Anticancer Activity : The compound's derivatives have been evaluated for their anticancer properties, with some showing considerable cytotoxicity against various cancer cell lines. For example, substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments exhibited significant anticancer activity, suggesting the potential for developing new anticancer agents (Kovalenko et al., 2012).
• Insecticidal and Antimicrobial Effects : The synthesis of various derivatives has shown potential insecticidal activity against pests like the cotton leafworm, indicating its utility in agricultural pest management. Moreover, some derivatives have demonstrated good to moderate antimicrobial activity against a range of microorganisms, underscoring the compound's versatility in developing new antimicrobial agents (Fadda et al., 2017), (Başoğlu et al., 2013).

Enzyme Inhibition

The compound and its analogs have been explored as enzyme inhibitors, particularly targeting enzymes like glutaminase. This has implications for cancer treatment, as inhibiting glutaminase can affect the metabolism of cancer cells. Studies have identified potent glutaminase inhibitors among the compound's derivatives, providing a foundation for developing targeted cancer therapies (Shukla et al., 2012).